Cas no 113509-54-9 (Adenosine, N-methyl-, 1-oxide)

• Product Name: Adenosine, N-methyl-, 1-oxide
• CAS No: 113509-54-9
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 1201894
• PubChem ID: 10661693
• Update Time: 2025-04-20

Adenosine, N-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-, 1-oxide
• 113509-54-9
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-(methylamino)-9H-purine 1-oxide
• 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-(methylamino)-9H-purin-1-ium-1-olate
• F86544
• VPJWDUHOSAHXFE-IOSLPCCCSA-N
• 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-(methylamino)-9H-purine1-oxide
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(1-hydroxy-6-methyliminopurin-9-yl)oxolane-3,4-diol
• N6 -Methyladenosine N1 -oxide

• Inchi： 1S/C11H15N5O5/c1-12-9-6-10(14-4-16(9)20)15(3-13-6)11-8(19)7(18)5(2-17)21-11/h3-5,7-8,11,17-20H,2H2,1H3/b12-9-/t5-,7-,8-,11-/m1/s1
• InChI Key： WSNFPBJZRWYJBW-JOLDIKRXSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2/C(=N/C)/N(C=NC1=2)O)O)O

Computed Properties

• Exact Mass: 297.10745
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 139.6